Cas no 1795189-75-1 (N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide)

• Product Name: N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide
• CAS No: 1795189-75-1
• MF: C₂₁H₂₂FN₃O₂
• MW: 367.41668844223
• CID: 6512122
• Update Time: 2025-06-11

N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide
• 2-Oxazolecarboxamide, N-[4-(diethylamino)-2-methylphenyl]-5-(4-fluorophenyl)-

• Inchi： 1S/C21H22FN3O2/c1-4-25(5-2)17-10-11-18(14(3)12-17)24-20(26)21-23-13-19(27-21)15-6-8-16(22)9-7-15/h6-13H,4-5H2,1-3H3,(H,24,26)
• InChI Key： WQZQXYGKMHFRMQ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2)=CN=C1C(NC1=CC=C(N(CC)CC)C=C1C)=O

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• pka: 10.94±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide

Professional Introduction to N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide (CAS No. 1795189-75-1)

N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1795189-75-1, belongs to the class of oxazole derivatives, which are known for their broad spectrum of biological activities. The presence of multiple substituents, including diethylamino, methylphenyl, and 4-fluorophenyl groups, contributes to its complex chemical behavior and potential therapeutic applications.

The structural framework of N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide incorporates an oxazole ring, which is a five-membered heterocyclic compound containing one oxygen atom. This oxazole core is a key feature that influences the compound's reactivity and interaction with biological targets. The incorporation of the diethylamino group at the 4-position of the oxazole ring enhances its basicity, making it a potential candidate for interactions with acidic biomolecules such as enzymes and receptors. Additionally, the methylphenyl group at the 2-position introduces a hydrophobic moiety, which can influence the compound's solubility and membrane permeability.

The 4-fluorophenyl substituent at the 5-position of the oxazole ring adds another layer of complexity to the compound's structure. Fluorine atoms are known to modulate the electronic properties of aromatic rings, which can affect the compound's binding affinity and selectivity. In pharmaceutical chemistry, fluorinated compounds often exhibit improved metabolic stability and bioavailability, making them highly desirable in drug development. The combination of these substituents in N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide suggests a multifaceted approach to its potential applications.

Recent research in the field of medicinal chemistry has highlighted the importance of oxazole derivatives in developing novel therapeutic agents. Oxazoles have been shown to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide make it an intriguing candidate for further investigation in these areas. Specifically, studies have indicated that oxazole derivatives can interact with various enzymes and receptors involved in disease pathways.

In particular, the interaction between oxazole-containing compounds and protein targets has been extensively studied. The oxygen atom in the oxazole ring can form hydrogen bonds with polar residues in proteins, while the aromatic rings can engage in π-stacking interactions. These interactions are crucial for achieving high binding affinity and specificity. The presence of multiple substituents in N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide allows for fine-tuning these interactions, potentially leading to more effective drug candidates.

The pharmacokinetic properties of N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide are also of significant interest. The solubility and permeability of a drug molecule are critical factors that determine its bioavailability and therapeutic efficacy. The hydrophobic nature introduced by the methylphenyl group can be balanced by the hydrophilic characteristics of the diethylamino group, potentially enhancing overall solubility. Additionally, the fluorine atom can influence metabolic stability by preventing rapid degradation by enzymatic processes.

Current research efforts are focused on synthesizing and optimizing analogs of N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide to improve their pharmacological profiles. Computational methods such as molecular docking and quantum mechanics calculations are being employed to predict binding affinities and understand molecular interactions at a detailed level. These computational approaches complement experimental studies and provide valuable insights into structure-function relationships.

The potential applications of this compound extend beyond traditional pharmaceuticals. Oxazole derivatives have been explored in materials science due to their ability to form stable coordination complexes with metal ions. These complexes can exhibit unique optical and electronic properties, making them useful in applications such as luminescent materials and catalysts. The multifunctional nature of N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide suggests that it could serve as a versatile building block for developing new materials with tailored properties.

In conclusion, N-4-(diethylamino)-2-methylphenyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide (CAS No. 1795189-75) is a promising compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and diverse functional groups make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies and creating innovative materials.